molecular formula C9H7F3O2 B8730201 2,2-Difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone

2,2-Difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone

Cat. No. B8730201
M. Wt: 204.15 g/mol
InChI Key: AZCCLZJGFHKVLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C9H7F3O2 and its molecular weight is 204.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2-Difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone

Molecular Formula

C9H7F3O2

Molecular Weight

204.15 g/mol

IUPAC Name

2,2-difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone

InChI

InChI=1S/C9H7F3O2/c1-14-5-2-3-6(7(10)4-5)8(13)9(11)12/h2-4,9H,1H3

InChI Key

AZCCLZJGFHKVLA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)C(F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1-bromo-2-fluoro-4-methoxybenzene (123 g, 0.6 mol) in 1300 mL Et2O at −78° C. was added n-BuLi (276 mL, 2.5 M) dropwise. After stirring at −78° C. for 2 hours, ethyl difluoroacetate (82.6 g, 0.67 mol) was added dropwise at −78° C. The reaction was stirred overnight at 25° C., and was quenched with saturated ammonium chloride solution at −20° C., followed by 1N HCl (final pH=4). The organic layer was separated and aqueous layer was extracted with Et2O. The combined extracts were dried over MgSO4, filtered and concentrated, and the residue was purified by column chromatography (PE/EA 20:1) to afford 2,2-difluoro-1-(2-fluoro-4-methoxyphenyl)ethanone as an oil.
Quantity
123 g
Type
reactant
Reaction Step One
Quantity
276 mL
Type
reactant
Reaction Step One
Name
Quantity
1300 mL
Type
solvent
Reaction Step One
Quantity
82.6 g
Type
reactant
Reaction Step Two

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